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Compound of Interest

Compound Name: 3-Hydroxypiperidine

Cat. No.: B146073 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 3-Hydroxypiperidine in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe and compliant

use of this compound.

Chemical Identifier:

Name: 3-Hydroxypiperidine

Synonyms: 3-Piperidinol

CAS Number: 6859-99-0[1]

Molecular Formula: C5H11NO[1]

Molecular Weight: 101.15 g/mol [2]

Hazard Identification and Classification
3-Hydroxypiperidine is classified as a hazardous chemical.[1] It is crucial to understand its

primary hazards before handling.

GHS Hazard Statements:

H314: Causes severe skin burns and eye damage.[3][4]
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H315: Causes skin irritation.[5]

H318: Causes serious eye damage.

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.[3][5]

Signal Word: Danger[1][3]

Hazard Class Category

Skin Corrosion/Irritation 1B / 2

Serious Eye Damage/Irritation 1 / 2

Specific Target Organ Toxicity (Single Exposure) 3

Acute Toxicity (Oral, Dermal, Inhalation) 4

Source: Fisher Scientific, Jubilant Ingrevia.[1][3]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 3-Hydroxypiperidine to minimize exposure

and ensure personal safety.
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Protection Type Specification Reason

Eye/Face Protection

Chemical safety goggles or a

face shield conforming to

EN166 (EU) or NIOSH (US)

standards.[5]

Protects against splashes and

dust that can cause severe

eye damage.

Skin Protection

Impervious gloves (e.g., nitrile

rubber), flame-resistant lab

coat, and protective clothing to

prevent skin exposure.[1][5]

Prevents skin burns, irritation,

and absorption.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if

exposure limits are exceeded

or if irritation is experienced.[1]

A full-face respirator should be

used in such cases.[5]

Protects the respiratory system

from irritation due to dust or

vapors.

Operational and Handling Protocols
Adherence to the following step-by-step procedures is critical for the safe handling of 3-
Hydroxypiperidine.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.[5]

Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[6]

Safe Handling Workflow
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Safe Handling Workflow for 3-Hydroxypiperidine.

Step-by-Step Handling Procedure
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Preparation: Before handling, ensure all necessary PPE is worn correctly. Review the Safety

Data Sheet (SDS).

Receiving: Upon receipt, inspect the container for any damage or leaks.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[5] The

designated storage area should be locked.[5]

Handling and Dispensing:

Avoid contact with skin, eyes, and clothing.[6]

Avoid the formation of dust and aerosols.[7]

Use non-sparking tools to prevent ignition.[7]

Wash hands thoroughly after handling.[5][6]

Decontamination: Clean all equipment and the work area thoroughly after use.

Emergency and First-Aid Procedures
Immediate action is required in case of exposure to 3-Hydroxypiperidine.
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Exposure Type First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[5]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek immediate

medical attention.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[1][5]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately.[5][7]

Spill and Disposal Plan
A clear plan for managing spills and disposing of waste is essential for laboratory safety and

environmental protection.

Spill Management
Evacuate: Evacuate personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter

drains.[7]

Absorb: Use an inert absorbent material (e.g., sand, earth) to contain the spill.

Collect: Collect the absorbed material and place it in a suitable, closed container for

disposal.[7]
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Decontaminate: Clean the spill area thoroughly.

Waste Disposal
Dispose of 3-Hydroxypiperidine and its container at an approved waste disposal facility.[1]

Disposal must be in accordance with all applicable federal, state, and local environmental

regulations.[5]

Do not dispose of it with household waste or allow it to reach the sewage system.

Physical and Chemical Properties
Property Value

Appearance Off-white to white solid, powder, or crystal.[1][4]

Odor Rotten-egg like.[1]

Melting Point 56 - 62 °C / 132.8 - 143.6 °F.[1]

Boiling Point 67 - 69 °C / 152.6 - 156.2 °F @ 2 mmHg.[1]

Flash Point 100 °C / 212 °F.[1]

Solubility Soluble in water (1 g/mL).

This data is compiled from various safety data sheets and should be used for reference.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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